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Compound of Interest

Compound Name: L-Glyceric acid sodium

Cat. No.: B11928538 Get Quote

Introduction
L-Glyceric acid is a naturally occurring three-carbon sugar acid that serves as a significant

biochemical intermediate.[1] It plays a role in various metabolic pathways, including glycolysis,

and its derivatives are intermediates in the biosynthesis of amino acids like serine, glycine, and

cysteine.[1][2] In clinical research, L-Glyceric acid is a key biomarker for Primary Hyperoxaluria

Type II (PH2), a rare inherited metabolic disorder characterized by the accumulation of oxalate,

leading to kidney stones and potential renal failure.[3][4][5] The sodium salt of L-Glyceric acid is

often preferred for research applications due to its stability.[3] These application notes provide

detailed protocols for the synthesis of L-Glyceric acid sodium for use in research settings.

Synthesis of L-Glyceric Acid Sodium
The synthesis of L-Glyceric acid sodium can be approached through both chemical and

enzymatic methods. The choice of method may depend on the desired stereoselectivity, yield,

and available starting materials.

1. Chemical Synthesis from L-Ascorbic Acid (Vitamin C)

This method provides a straightforward route to L-Glyceric acid through the oxidative cleavage

of L-Ascorbic acid.

Experimental Protocol:
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Materials:

L-Ascorbic acid (Vitamin C)

Hydrogen peroxide (30% w/v)

Sodium hydroxide (NaOH)

Dowex 50W-X8 resin (H+ form)

Ethanol

Diethyl ether

Sodium bicarbonate (NaHCO3)

Procedure:

Oxidative Cleavage: Dissolve L-Ascorbic acid in deionized water. Slowly add hydrogen

peroxide to the solution while maintaining the temperature at approximately 50°C. The

reaction is exothermic and should be controlled.

Neutralization and Salt Formation: After the reaction is complete (monitored by TLC or

HPLC), cool the solution and neutralize it with a calculated amount of sodium hydroxide to

form sodium L-glycerate.

Purification:

Pass the solution through a column of Dowex 50W-X8 resin (H+ form) to remove sodium

ions and obtain the free L-Glyceric acid.

Concentrate the eluate under reduced pressure.

To the concentrated L-Glyceric acid, add a stoichiometric amount of sodium bicarbonate in

an aqueous solution to form the sodium salt.

Isolation:
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The aqueous solution of L-Glyceric acid sodium is concentrated by evaporation.

The resulting syrup is triturated with cold ethanol and then diethyl ether to precipitate the

sodium salt.

The precipitate is collected by filtration, washed with diethyl ether, and dried under

vacuum.

Quantitative Data Summary:

Parameter Value

Starting Material L-Ascorbic Acid

Expected Yield ~60-70%

Purity (TLC/HPLC) ≥95%

Final Product Form White powder or crystals

2. Enzymatic Synthesis from Glycerol

Enzymatic synthesis offers high stereoselectivity, yielding the desired L-enantiomer. This

method often involves a cascade of enzymatic reactions. A chemoenzymatic approach can also

be employed.[6]

Experimental Protocol:

Materials:

Glycerol

NAD+

Glycerol dehydrogenase (GldA)

NADH oxidase (SpNoxK184R)

Potassium phosphate buffer (pH 7.1)
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Sodium chlorite (NaClO2)

Sodium hydroxide (NaOH)

Ultrafiltration membrane

Procedure:

Enzymatic Conversion to Dihydroxyacetone (DHA):

Prepare a reaction mixture containing glycerol, NAD+, glycerol dehydrogenase, and

NADH oxidase in a potassium phosphate buffer.[6]

Incubate the mixture at 30°C. The progress of the reaction can be monitored by measuring

the decrease in NADH concentration at 340 nm.

Chemical Conversion of DHA to Glyceric Acid:

Once the conversion to DHA is complete, remove the enzymes by ultrafiltration.[6]

To the enzyme-free DHA solution, add sodium chlorite (as an oxidant) or sodium

hydroxide.[6] The reaction with NaClO2 is typically carried out at 50°C for 24 hours.[6]

Formation of Sodium Salt and Purification:

Neutralize the resulting glyceric acid solution with a stoichiometric amount of sodium

hydroxide.

The purification can be achieved through crystallization. Evaporation of the solvent can

lead to the crystallization of the sodium salt.[7]

Quantitative Data Summary:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10992446/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10992446/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10992446/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10992446/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6472581/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Starting Material Glycerol

Intermediate Yield (DHA) 92.3%[6]

Final Yield (Glycolic Acid from DHA) 78.2%[6]

Purity (HPLC) High

Final Product Form Crystalline solid

Logical Workflow for Synthesis Selection
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Select Synthesis Route

Decision Criteria:
- Stereopurity Requirement

- Cost
- Scalability

Chemical Synthesis
(from L-Ascorbic Acid)

Pros:
- Readily available starting material

- Simpler setup

Cons:
- Potential for side products

- May require more purification

Enzymatic Synthesis
(from Glycerol)

Pros:
- High stereoselectivity

- Milder reaction conditions

Cons:
- Enzymes can be expensive

- Multi-step process

Lower stereopurity need,
 cost-effective

High stereopurity need

Normal Metabolism

Primary Hyperoxaluria Type II

Glycolate

Glyoxylate

GRHPR

Oxalate

Hydroxypyruvate

GRHPR

L-Glyceric Acid

Accumulation Pathway GRHPR (Deficient in PH2)

L-Serine
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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